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Introduction
SB 202190 hydrochloride is a potent and selective inhibitor of the p38 mitogen-activated

protein kinase (MAPK) signaling pathway.[1][2][3] In the context of three-dimensional (3D) lung

organoid cultures, SB 202190 plays a crucial role in promoting the long-term expansion and

stability of these models.[1] The p38 MAPK pathway is often activated in response to cellular

stress and can induce apoptosis (programmed cell death).[4] By inhibiting this pathway, SB

202190 helps to protect the lung organoid cells from stress-induced death, thereby enhancing

their survival and growth in vitro.[4] This application note provides detailed protocols and

quantitative data for the use of SB 202190 hydrochloride in the expansion of human lung

organoids derived from adult stem cells.

Mechanism of Action: Inhibition of the p38 MAPK
Pathway
The p38 MAPK pathway is a key signaling cascade involved in cellular responses to

inflammatory cytokines and environmental stress. Activation of this pathway can lead to

apoptosis. SB 202190 acts as an ATP-competitive inhibitor of p38α and p38β isoforms,

preventing the phosphorylation of downstream targets and thereby blocking the pro-apoptotic

signal.[1][2] This protective effect is essential for the successful establishment and long-term

maintenance of lung organoid cultures.
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Caption: p38 MAPK signaling pathway and the inhibitory action of SB 202190.
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Quantitative Data Summary
The following tables summarize the key quantitative parameters for the application of SB
202190 hydrochloride in lung organoid expansion media.

Table 1: SB 202190 Hydrochloride Stock Solution and Working Concentration

Parameter Value Reference

Stock Solution Concentration 30 mM in DMSO [5][6]

Storage of Stock Solution -20°C for up to 3 months [5]

Working Concentration in

Media
0.5 µM - 10 µM [6][7]

Table 2: Components of Human Lung Organoid Expansion Medium

Component Final Concentration Reference

Advanced DMEM/F-12 - [7]

HEPES 10 mM [5]

GlutaMAX 1x [5]

N-Acetylcysteine 1.25 mM [7]

Nicotinamide 10 mM

A 83-01 500 nM

Noggin 100 ng/mL [7]

R-Spondin 1 500 ng/mL [7]

FGF-7 (KGF) 25 ng/mL [7]

FGF-10 100 ng/mL [7]

Y-27632 dihydrochloride 5 µM - 10 µM [7]

SB 202190 hydrochloride 0.5 µM - 10 µM [6][7]
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Experimental Protocols
A detailed workflow for the expansion of human lung organoids using SB 202190
hydrochloride is presented below.
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Caption: Experimental workflow for lung organoid expansion with SB 202190.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b128778?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A. Preparation of SB 202190 Hydrochloride Stock
Solution

Reconstitution: Dissolve 5 mg of SB 202190 monohydrochloride hydrate in 0.453 mL of

dimethyl sulfoxide (DMSO) to achieve a 30 mM stock solution.[5]

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in light-protected

microcentrifuge tubes and store at -20°C for up to 3 months.[5] Avoid repeated freeze-thaw

cycles.

B. Preparation of Complete Lung Organoid Expansion
Medium

Basal Medium: Start with Advanced DMEM/F-12 as the basal medium.

Supplementation: Add the components listed in Table 2 to the basal medium at their final

concentrations.

Addition of SB 202190: Immediately before use, thaw an aliquot of the SB 202190 stock

solution and add it to the expansion medium to the desired final working concentration (e.g.,

10 µM).

Storage: The complete medium without SB 202190 can be stored at 4°C for up to one week.

[6] Add SB 202190 fresh to the medium for each use.

C. Lung Organoid Culture and Expansion
Cell Sourcing: Isolate adult stem cells from human lung biopsy tissue.

Embedding: Resuspend the isolated cells or organoid fragments in cold Matrigel and plate

as 50 µL domes in a 24-well plate.[7]

Polymerization: Incubate the plate at 37°C for 15-30 minutes to allow the Matrigel to

polymerize.[8]

Medium Addition: Gently add 500 µL of complete Lung Organoid Expansion Medium

containing SB 202190 to each well.[8]
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Incubation: Culture the organoids at 37°C in a humidified incubator with 5% CO2.

Medium Change: Replace the culture medium with fresh expansion medium containing SB

202190 every 2-3 days.[8]

D. Passaging of Lung Organoids
Harvesting: After 7-14 days of culture, when organoids are dense, aspirate the medium and

add a cell recovery solution to depolymerize the Matrigel.[7][8]

Washing: Collect the organoids, wash with cold basal medium, and centrifuge at a low speed

(e.g., 400 x g for 5 minutes) to pellet the organoids.[9][10]

Dissociation: Mechanically dissociate the organoids into smaller fragments by pipetting.

Re-plating: Resuspend the organoid fragments in fresh, cold Matrigel and re-plate as

described in steps C2-C4. The splitting ratio will depend on the density of the culture.

Concluding Remarks
The inclusion of SB 202190 hydrochloride in the culture medium is a critical step for the

successful and long-term expansion of human lung organoids. By inhibiting the p38 MAPK

pathway, SB 202190 promotes cell survival and enables the generation of robust organoid

models for disease modeling, drug screening, and regenerative medicine research. The

protocols and data presented here provide a comprehensive guide for the effective application

of this small molecule in lung organoid culture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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